Cas no 150361-01-6 (Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]-)

Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]- structure
150361-01-6 structure
Product Name:Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]-
CAS No:150361-01-6
MF:C13H10F3NO2
MW:269.219213962555
CID:1325881
PubChem ID:59820835
Update Time:2025-04-20

Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]-
    • 2-(4-Trifluoromethoxy-phenoxy)-phenylamine
    • 2-(4-Trifluoromethoxyphenoxy)-phenylamine
    • 2-[4-(trifluoromethoxy)phenoxy]aniline
    • SCHEMBL643390
    • 150361-01-6
    • A1-08787
    • Inchi: 1S/C13H10F3NO2/c14-13(15,16)19-10-7-5-9(6-8-10)18-12-4-2-1-3-11(12)17/h1-8H,17H2
    • InChI Key: ZXQONSORJKORRM-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)OC1C=CC=CC=1N)(F)F

Computed Properties

  • Exact Mass: 269.0664
  • Monoisotopic Mass: 269.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

Benzenamine, 2-[4-(trifluoromethoxy)phenoxy]- Security Information

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